Cas no 39049-72-4 (2,2'-[propane-2,2-diylbis(benzene-4,1-diyloxymethanediyl)]dioxirane - 2,2'-oxybis-6-oxabicyclo[3.1.0]hexane (1:1))

2,2'-[propane-2,2-diylbis(benzene-4,1-diyloxymethanediyl)]dioxirane - 2,2'-oxybis-6-oxabicyclo[3.1.0]hexane (1:1) structure
39049-72-4 structure
Product Name:2,2'-[propane-2,2-diylbis(benzene-4,1-diyloxymethanediyl)]dioxirane - 2,2'-oxybis-6-oxabicyclo[3.1.0]hexane (1:1)
CAS No:39049-72-4
MF:C31H38O7
MW:522.62923002243
CID:1495717
PubChem ID:217629
Update Time:2025-04-21

2,2'-[propane-2,2-diylbis(benzene-4,1-diyloxymethanediyl)]dioxirane - 2,2'-oxybis-6-oxabicyclo[3.1.0]hexane (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2,2'-[propane-2,2-diylbis(benzene-4,1-diyloxymethanediyl)]dioxirane - 2,2'-oxybis-6-oxabicyclo[3.1.0]hexane (1:1)
    • 2,2'-Oxybis(6-oxabicyclo[3.1.0]hexane)--2,2'-{propane-2,2-diylbis[(4,1-phenylene)oxymethylene]}bis(oxirane) (1/1)
    • DTXSID60959883
    • 39049-72-4
    • Inchi: 1S/C21H24O4.C10H14O3/c1-21(2,15-3-7-17(8-4-15)22-11-19-13-24-19)16-5-9-18(10-6-16)23-12-20-14-25-20;1-3-7-9(12-7)5(1)11-6-2-4-8-10(6)13-8/h3-10,19-20H,11-14H2,1-2H3;5-10H,1-4H2
    • InChI Key: NETYSBRCRBNQAM-UHFFFAOYSA-N
    • SMILES: O1C2CCC(C12)OC1CCC2C1O2.O1CC1COC1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OCC1CO1

Computed Properties

  • Exact Mass: 522.26184
  • Monoisotopic Mass: 522.26175355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 10
  • Complexity: 602
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 77.81
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